Cas no 1033693-20-7 (8-N,8-N-Dimethylquinoline-5,8-diamine)

• Product Name: 8-N,8-N-Dimethylquinoline-5,8-diamine
• CAS No: 1033693-20-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD10686637
• CID: 1087759
• PubChem ID: 28065149
• Update Time: 2025-11-01

8-N,8-N-Dimethylquinoline-5,8-diamine Chemical and Physical Properties

Names and Identifiers

• N8,N8-Dimethylquinoline-5,8-diamine
• 8-N,8-N-dimethylquinoline-5,8-diamine
• N~8~,N~8~-dimethyl-5,8-quinolinediamine
• N~8~,N~8~-dimethyl-5,8-quinolinediamine(SALTDATA: FREE)
• CS-0335590
• MFCD10686637
• N8,N8-Dimethyl-5,8-quinolinediamine
• BS-37107
• DTXSID401294377
• AKOS009511914
• 1033693-20-7
• SB67748
• N~8~,N~8~-dimethyl-5,8-quinolinediamine(SALTDATA
• 8-N,8-N-Dimethylquinoline-5,8-diamine

• MDL： MFCD10686637
• Inchi： 1S/C11H13N3/c1-14(2)10-6-5-9(12)8-4-3-7-13-11(8)10/h3-7H,12H2,1-2H3
• InChI Key： WXSNKYOYSOHGJQ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1=CC=C(C2=CC=CN=C12)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2Ų

8-N,8-N-Dimethylquinoline-5,8-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-N,8-N-Dimethylquinoline-5,8-diamine

Introduction to 8-N,8-N-Dimethylquinoline-5,8-diamine (CAS No. 1033693-20-7)

8-N,8-N-Dimethylquinoline-5,8-diamine (CAS No. 1033693-20-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of quinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities.

The chemical structure of 8-N,8-N-Dimethylquinoline-5,8-diamine is characterized by a quinoline ring system with two dimethylamino groups attached at the 8-position and two amino groups at the 5-position. This specific arrangement of functional groups imparts distinct properties to the molecule, making it a valuable candidate for various research and development activities.

In the realm of medicinal chemistry, 8-N,8-N-Dimethylquinoline-5,8-diamine has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other proliferative disorders.

Beyond its therapeutic applications, 8-N,8-N-Dimethylquinoline-5,8-diamine has also been explored for its use in materials science. The presence of multiple functional groups on the quinoline ring makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials reported that this compound can be used as a precursor for the preparation of luminescent organic materials with high quantum yields and tunable emission properties. These materials have potential applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 8-N,8-N-Dimethylquinoline-5,8-diamine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-methylquinoline with formaldehyde followed by reduction and subsequent diamination steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, it is important to note that while 8-N,8-N-Dimethylquinoline-5,8-diamine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials according to local guidelines.

The future prospects for 8-N,8-N-Dimethylquinoline-5,8-diamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and physicochemical properties. Additionally, efforts are being made to develop scalable synthesis methods that can meet the increasing demand for this compound in both academic and industrial settings.

In conclusion, 8-N,8-N-Dimethylquinoline-5,8-diamine (CAS No. 1033693-20-7) is a versatile compound with significant potential in various fields. Its unique chemical structure and functional groups make it an attractive candidate for the development of novel therapeutic agents and advanced materials. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future scientific endeavors.